Cas no 72546-09-9 (3H-Pyrazol-3-one, 5-ethyl-2,4-dihydro-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one, 5-ethyl-2,4-dihydro-2-phenyl-
• CAS No: 72546-09-9
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 2672012
• PubChem ID: 770565
• Update Time: 2025-10-23

3H-Pyrazol-3-one, 5-ethyl-2,4-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-DIHYDRO-5-ETHYL-2-PHENYL-3H-PYRAZOL-3-ONE
• 2-cyclohex-2-en-1-yl-5-ethylpyrazol-2-ium-3-one
• AKOS008956842
• DTXCID50305431
• 3-ethyl-1-phenyl-4,5-dihydropyrazol-5-one
• CHEMBL4520757
• starbld0014860
• 3H-Pyrazol-3-one, 5-ethyl-2,4-dihydro-2-phenyl-
• 72546-09-9
• 92753-34-9
• Z50145871
• 5-ethyl-2-phenyl-4H-pyrazol-3-one
• CCG-139725
• 5-ethyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• MFCD07809081
• 5-Ethyl-2-phenyl-2,4-dihydro-pyrazol-3-one
• 3-Ethyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one
• SCHEMBL4319899
• 3-ethyl-1-phenyl-1H-pyrazol-5(4H)-one
• DTXSID80354371

• Inchi： 1S/C11H12N2O/c1-2-9-8-11(14)13(12-9)10-6-4-3-5-7-10/h3-7H,2,8H2,1H3
• InChI Key： ITUBXYGHGAJZAX-UHFFFAOYSA-N
• SMILES： O=C1CC(CC)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 188.094963011Da
• Monoisotopic Mass: 188.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.7Ų

Additional information on 3H-Pyrazol-3-one, 5-ethyl-2,4-dihydro-2-phenyl-

5-Ethyl-2,4-dihydro-2-phenyl-3H-pyrazol-3-one (CAS No 72546-69-9)

5-Ethyl-2,4-dihydro-2-phenyl-3H-pyrazol-3-one, also known by its CAS registry number 72546-69-9, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of pyrazolones, which are known for their unique structural properties and diverse biological activities. The molecule features a pyrazole ring fused with a ketone group, along with an ethyl substituent and a phenyl group attached at specific positions, making it a valuable substrate for various chemical transformations and applications.

Recent advancements in synthetic methodologies have enabled researchers to explore the synthesis of 5-Ethyl pyrazolone derivatives with greater precision and efficiency. One notable approach involves the use of microwave-assisted synthesis, which not only accelerates the reaction process but also enhances the yield and purity of the final product. This method has been particularly useful in constructing the pyrazolone skeleton with high regioselectivity, paving the way for further functionalization studies.

The biological activity of 5-Ethyl pyrazolone derivatives has been extensively investigated in recent years. Studies have demonstrated that these compounds exhibit potent antimicrobial properties, making them promising candidates for the development of novel antibiotics. Additionally, research into their antioxidant activity has revealed their potential as natural preservatives in food and cosmetic industries. Furthermore, preliminary findings suggest that these compounds may possess anticancer properties, particularly in targeting specific signaling pathways involved in tumor progression.

In the realm of materials science, 5-Ethyl pyrazolone derivatives have shown potential as precursors for advanced materials such as conductive polymers and coordination polymers. Their ability to form stable metal complexes has led to their exploration in catalysis and sensing applications. For instance, recent studies have highlighted their utility as sensors for detecting heavy metal ions in aqueous environments, leveraging their ability to coordinate with metal cations through the nitrogen atoms of the pyrazole ring.

The application of 5-Ethyl pyrazolone derivatives extends beyond traditional chemical synthesis into areas such as agrochemicals and environmental chemistry. In agricultural settings, these compounds have been evaluated for their potential as plant growth regulators and pesticides. Their ability to modulate plant hormone signaling pathways offers a sustainable approach to enhancing crop yields without relying on conventional chemical fertilizers.

From a structural perspective, the pyrazolone ring system serves as a versatile platform for further functionalization. The presence of electron-withdrawing groups like the ketone moiety enhances the reactivity of the molecule toward various electrophilic substitutions and nucleophilic attacks. This property has been exploited in designing novel heterocyclic compounds with tailored physicochemical properties.

Recent breakthroughs in computational chemistry have also contributed significantly to our understanding of 5-Ethyl pyrazolone derivatives. Advanced molecular modeling techniques have provided insights into their electronic structure, stability, and interaction patterns with biological targets. These computational studies complement experimental findings and aid in rationalizing observed biological activities.

In conclusion, 5-Ethyl pyrazolone derivatives (CAS No 72546-69-9) represent a fascinating class of compounds with wide-ranging applications across multiple disciplines. Their unique structural features, coupled with promising biological activities, position them as valuable tools for addressing contemporary challenges in medicine, agriculture, and materials science. As research continues to uncover new facets of their potential, these compounds are poised to play an increasingly important role in advancing both fundamental and applied sciences.